Methyl 2-(4,7,8-trimethyl-1,3-dioxo-6-prop-2-enylpurino[7,8-a]imidazol-2-yl)propanoate

• IUPAC Name: methyl 2-(4,7,8-trimethyl-1,3-dioxo-6-prop-2-enylpurino[7,8-a]imidazol-2-yl)propanoate
• InChI: InChI=1S/C17H21N5O4/c1-7-8-20-9(2)10(3)21-12-13(18-16(20)21)19(5)17(25)22(14(12)23)11(4)15(24)26-6/h7,11H,1,8H2,2-6H3
• InChI Key: UPUNCNXJSBTKGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CC=C)N(C(=O)N(C3=O)C(C)C(=O)OC)C)C
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol

Description

The description of a compound usually includes its IUPAC name, common name, and structural formula. It may also include its uses and applications in various fields such as medicine, industry, or research.

Synthesis Analysis

Synthesis analysis involves understanding the methods and reactions used to synthesize the compound. This includes the starting materials, reaction conditions, catalysts, and the overall yield.

Molecular Structure Analysis

Molecular structure analysis involves studying the arrangement of atoms in a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

Physical and chemical properties include things like molecular weight, boiling point, melting point, solubility, and stability. These properties can often be predicted using computational chemistry.

Scientific Research Applications

Drug Development and Synthesis

Lastly, the compound could serve as a precursor or intermediate in the synthesis of more complex drugs. Its imidazole ring is a common feature in many pharmaceuticals, and modifications to its structure could lead to the creation of new medicinal compounds.

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system to produce a certain effect. This is especially important for drugs and bioactive compounds.

Safety and Hazards

Safety and hazards analysis involves understanding the potential risks associated with handling and using the compound. This includes toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and improvements that could be made to the synthesis process.